C18-Ceramide

Specification

• CAS No.: 2304-81-6
• Molecular Formula: C36H71NO3
• Molecular Weight: 566.0 g/mol
• IUPAC Name: N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
• Standard InChI: InChI=1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m0/s1
• Standard InChI Key: VODZWWMEJITOND-NXCSZAMKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](/C=C/CCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
• Appearance: Unit:10 mgSolvent:nonePurity:98+%Physical solid

Introduction

N-Stearoylsphingosine, also known as Cer(d18:1/18:0), is a significant member of the ceramide family, which are bioactive sphingolipids. These compounds play crucial roles in cellular signaling, membrane structure, and the regulation of various physiological processes. N-Stearoylsphingosine is characterized by its long-chain fatty acid composition and is particularly noted for its involvement in skin health and disease.

Chemical Composition

• Chemical Formula: C36H71NO3

• CAS Number: 2304-81-6

• IUPAC Name: N-[(4E)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide

Metabolism

N-Stearoylsphingosine is derived from sphingomyelin through hydrolysis by sphingomyelinase, an enzyme found in various tissues, including the skin. It can also be synthesized de novo from serine and palmitate, highlighting its importance in lipid metabolism.

Functions in Cellular Processes

Ceramides, including N-Stearoylsphingosine, are known to serve as signaling molecules that regulate apoptosis (programmed cell death), cell proliferation, and differentiation. They are critical for maintaining cellular homeostasis and have been implicated in various diseases, including cancer and metabolic disorders.

Association with Diseases

Recent studies have shown that alterations in sphingolipid metabolism, including levels of N-Stearoylsphingosine, may be associated with conditions such as asthma and cardiovascular diseases. For instance:

• Asthma: Lower levels of sphingolipids have been linked to increased asthma risk in children, suggesting a protective role for these lipids in respiratory health.

• Cardiovascular Health: Elevated plasma concentrations of ceramides are independently associated with adverse cardiovascular events.

Therapeutic Potential

Given its roles in cellular signaling and disease pathology, N-Stearoylsphingosine presents potential therapeutic targets for treating conditions related to sphingolipid dysregulation.

Research Findings

Recent research has focused on the dynamics of ceramide levels in various contexts:

• A study assessing ceramide levels in acute ischemic stroke (AIS) indicated that specific ceramides could serve as prognostic biomarkers for patient outcomes.

• Another investigation into the interplay between vitamin D and sphingolipids highlighted the significance of these lipids in cardiometabolic health.